N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(2,5-dimethylphenyl)acetamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H26N2OS2/c1-15-8-10-17(3)18(12-15)14-23(29)28-26-24(19-11-9-16(2)13-22(19)31-26)25-27-20-6-4-5-7-21(20)30-25/h4-8,10,12,16H,9,11,13-14H2,1-3H3,(H,28,29)
• InChI Key: YSBOFBXQKUNXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CC5=C(C=CC(=C5)C)C
• Molecular Formula: C26H26N2OS2
• Molecular Weight: 446.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H26N2OS2 and its molecular weight is 446.63. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds related to N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(2,5-dimethylphenyl)acetamide have shown potential in antitumor activities. A study by Yurttaş, Tay, & Demirayak (2015) synthesized various N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which demonstrated significant anticancer activity against some cancer cell lines. This suggests a potential application of such compounds in cancer treatment and drug development.

Anti-Inflammatory Activity

Another research by Sunder & Maleraju (2013) synthesized derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, which exhibited significant anti-inflammatory activity. This indicates the relevance of such compounds in developing new anti-inflammatory drugs.

Photovoltaic Efficiency and Ligand-Protein Interactions

The study by Mary et al. (2020) on benzothiazolinone acetamide analogs revealed their potential in photovoltaic efficiency modeling and ligand-protein interactions. This research highlights the versatility of such compounds in both energy and biological fields.

Synthesis and Characterization

Research by Yu et al. (2014) focused on the synthesis of novel N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives. Such studies are crucial for understanding the properties and potential applications of these compounds in various fields.

Antimicrobial Evaluation

Talupur et al. (2021) conducted a study on the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-2-carboxamides, which are structurally related to the compound . The results indicated potential antimicrobial properties, suggesting applications in the development of new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).